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Compound of Interest

3-Aminocyclobutanol
Compound Name:
hydrochloride

Cat. No.: B2644436

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Aminocyclobutanol hydrochloride (CAS No. 1036260-25-9) in a laboratory setting.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Hazard Identification and Personal Protective
Equipment

3-Aminocyclobutanol hydrochloride is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, eye contact, and ingestion. Based on available
Safety Data Sheets (SDS), the following table summarizes the key hazards.
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Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity, Oral (Category

2) GHSO07 (Exclamation Mark) H302: Harmful if swallowed
Skin Corrosion/Irritation ) o
GHSO07 (Exclamation Mark) H315: Causes skin irritation
(Category 2)
Serious Eye Damage/Eye ] H319: Causes serious eye
o GHSO07 (Exclamation Mark) o
Irritation (Category 2A) irritation

Specific Target Organ Toxicity ]
. . H335: May cause respiratory
— Single Exposure (Category GHSO07 (Exclamation Mark) ritat
irritation
3), Respiratory System

Personal Protective Equipment (PPE) Requirements:

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling this
compound.
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PPE Category Specification Rationale
Nitrile gloves (minimum 5 mil Protects against skin irritation.
Hand Protection thickness). Consider double- Nitrile offers good resistance to
gloving. a range of chemicals.

Safety glasses with side o
Prevents eye irritation from

Eye Protection shields or chemical splash ) ]
splashes or airborne particles.
goggles.[1]
. ] Protects skin and personal
Skin and Body Protection Laboratory coat.

clothing from contamination.

Use a NIOSH-approved
respirator with an organic
vapor/acid gas (OV/AG)
) ) cartridge and a P95 particulate ~ Protects against respiratory
Respiratory Protection i ] ) o
filter when handling the solid irritation from dust or vapors.
outside of a fume hood, or if
dust or aerosols are

generated.

Step-by-Step Operational Plan for Safe Handling

This section outlines the procedural workflow for safely handling 3-Aminocyclobutanol
hydrochloride from receipt to use.

2.1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

» Keep the container tightly closed.

2.2. Engineering Controls:
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 All handling of the solid compound that may generate dust should be performed in a certified
chemical fume hood.

e Ensure a safety shower and eyewash station are readily accessible in the immediate work
area.

2.3. Weighing and Solution Preparation:
e Don all required PPE before handling the chemical.

o To minimize dust generation, handle the solid carefully. Avoid scooping or pouring in a
manner that creates airborne patrticles.

o When preparing solutions, slowly add the solid to the solvent to prevent splashing.
2.4. Experimental Use:

e Conduct all reactions and procedures involving 3-Aminocyclobutanol hydrochloride within
a chemical fume hood.

» Keep all containers closed when not in use.
2.5. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.

e Do not eat, drink, or smoke in laboratory areas where this chemical is handled.

o Contaminated work clothing should be removed and laundered before reuse.

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.
For small spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a suitable
Spills container for disposal. For larger spills,

evacuate the area and contact emergency

response personnel.

Disposal Plan

Proper disposal of 3-Aminocyclobutanol hydrochloride and its waste is essential to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:

e Solid Waste: Collect unused or waste 3-Aminocyclobutanol hydrochloride in a clearly
labeled, sealed container.
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» Liquid Waste: Collect solutions containing this compound in a separate, labeled, and sealed
waste container. Do not mix with incompatible waste streams.

o Contaminated Materials: Dispose of all contaminated PPE (gloves, etc.) and labware as
hazardous waste in designated containers.

4.2. Labeling and Storage of Waste:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"3-Aminocyclobutanol hydrochloride".

» Store waste containers in a designated satellite accumulation area, away from general
laboratory traffic.

4.3. Disposal Procedure:

» Dispose of all waste containing 3-Aminocyclobutanol hydrochloride through your
institution's hazardous waste management program.

o Consult with your environmental health and safety (EHS) department for specific institutional
procedures and to schedule a waste pickup.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 3-
Aminocyclobutanol hydrochloride.
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Caption: Workflow for handling and disposal of 3-Aminocyclobutanol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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